Cas no 106184-03-6 (1H-Indole-2-carboxylic acid, 4-(methylthio)-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 4-(methylthio)-, ethyl ester
• CAS No: 106184-03-6
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 1173464
• Update Time: 2024-07-25

1H-Indole-2-carboxylic acid, 4-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-(methylthio)-, ethyl ester

• Inchi： 1S/C12H13NO2S/c1-3-15-12(14)10-7-8-9(13-10)5-4-6-11(8)16-2/h4-7,13H,3H2,1-2H3
• InChI Key： CMPPJKAOCHVTDZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(SC)=CC=C2)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 235.06679

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 131-133 °C
• Boiling Point: 411.1±25.0 °C(Predicted)
• PSA: 42.09
• pka: 14.91±0.30(Predicted)